Cas no 1805418-34-1 (5-Bromo-4-fluoro-2-hydroxybenzoyl chloride)

• Product Name: 5-Bromo-4-fluoro-2-hydroxybenzoyl chloride
• CAS No: 1805418-34-1
• MF: C₇H₃BrClFO₂
• MW: 253.452924013138
• CID: 4977071
• Update Time: 2025-11-05

5-Bromo-4-fluoro-2-hydroxybenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-fluoro-2-hydroxybenzoyl chloride

• Inchi： 1S/C7H3BrClFO2/c8-4-1-3(7(9)12)6(11)2-5(4)10/h1-2,11H
• InChI Key： NPRVTIBSZLLGPP-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C(=O)Cl)C=1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3

Additional information on 5-Bromo-4-fluoro-2-hydroxybenzoyl chloride

Introduction to 5-Bromo-4-fluoro-2-hydroxybenzoyl chloride (CAS No. 1805418-34-1)

5-Bromo-4-fluoro-2-hydroxybenzoyl chloride (CAS No. 1805418-34-1) is a halogenated aromatic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its bromine, fluorine, and hydroxyl functional groups, which contribute to its reactivity and versatility in chemical reactions.

The molecular structure of 5-Bromo-4-fluoro-2-hydroxybenzoyl chloride consists of a benzene ring substituted with a bromine atom at the 5-position, a fluorine atom at the 4-position, and a hydroxyl group at the 2-position. The presence of these substituents imparts distinct physical and chemical properties to the molecule, making it an attractive starting material for the synthesis of more complex organic compounds.

In the realm of pharmaceutical research, 5-Bromo-4-fluoro-2-hydroxybenzoyl chloride has shown promise as an intermediate in the development of novel drugs. The bromine and fluorine substituents can influence the pharmacokinetic properties of the final drug product, such as solubility, metabolic stability, and bioavailability. Additionally, the hydroxyl group can participate in hydrogen bonding interactions with biological targets, enhancing the drug's binding affinity and efficacy.

Recent studies have explored the use of 5-Bromo-4-fluoro-2-hydroxybenzoyl chloride in the synthesis of potential anticancer agents. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent cytotoxic activity against various cancer cell lines. The researchers attributed this activity to the ability of the compound to disrupt key cellular processes involved in cancer progression.

Beyond pharmaceutical applications, 5-Bromo-4-fluoro-2-hydroxybenzoyl chloride has also found utility in materials science. Its unique electronic properties make it a valuable precursor for the synthesis of functional materials with applications in electronics and energy storage. For example, researchers at a leading materials science institute have developed new polymers using this compound as a building block, resulting in materials with enhanced electrical conductivity and thermal stability.

In organic synthesis, 5-Bromo-4-fluoro-2-hydroxybenzoyl chloride serves as a versatile reagent for the formation of carbon-carbon and carbon-heteroatom bonds. Its reactivity can be harnessed to introduce functional groups into target molecules, facilitating the synthesis of complex organic structures. A notable example is its use in palladium-catalyzed cross-coupling reactions, where it efficiently reacts with various nucleophiles to form substituted benzene derivatives.

The safety and handling of 5-Bromo-4-fluoro-2-hydroxybenzoyl chloride are critical considerations for researchers working with this compound. As with many halogenated aromatic compounds, it is important to follow standard laboratory safety protocols to minimize exposure risks. Proper personal protective equipment (PPE) should be worn at all times, and work should be conducted in a well-ventilated fume hood to prevent inhalation of vapors.

In conclusion, 5-Bromo-4-fluoro-2-hydroxybenzoyl chloride (CAS No. 1805418-34-1) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and organic synthesis. Its unique combination of bromine, fluorine, and hydroxyl substituents endows it with valuable chemical properties that make it an indispensable tool for researchers across multiple disciplines. As ongoing research continues to uncover new uses for this compound, its importance in scientific and industrial settings is likely to grow.